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Compound of Interest

Compound Name: p-Cresyl isovalerate

CAS No.: 55066-56-3

Cat. No.: B1584962

Get Quote

Welcome to the technical support resource for the chromatographic analysis of p-cresyl
isovalerate. This guide provides detailed information, frequently asked questions (FAQs), and

troubleshooting advice to help researchers, scientists, and drug development professionals

optimize the gas chromatography (GC) separation of this compound.

Frequently Asked Questions (FAQs)
Q1: What is p-cresyl isovalerate and what are its key
chemical properties?
A1: p-Cresyl isovalerate (CAS 55066-56-3) is an organic ester derived from p-cresol and

isovaleric acid.[1] It is recognized for its aromatic properties and is often used in the fragrance

and flavor industries.[1][2] Understanding its chemical properties is crucial for selecting an

appropriate GC column and developing a robust analytical method.

Table 1: Chemical and Physical Properties of p-Cresyl Isovalerate
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Q2: Which type of GC stationary phase is best for
separating p-cresyl isovalerate?
A2: The optimal stationary phase depends on the sample matrix and the specific separation

goals. The general principle is to select a phase with a polarity similar to the analyte.[7] For p-
cresyl isovalerate, a mid-polarity column is often the best starting point.

Non-Polar Phases (e.g., 100% dimethylpolysiloxane - DB-1, SE-30): These phases separate

compounds primarily based on their boiling points.[8] While p-cresyl isovalerate can be

analyzed on these columns (Kovats RI: 1389 on SE-30), they may not provide sufficient

resolution if isomers or similarly boiling compounds are present.[5]

Intermediate-Polarity Phases (e.g., 5% Diphenyl / 95% Dimethylpolysiloxane - DB-5, HP-5):

This is the most recommended starting point. The phenyl groups in the stationary phase

provide a selective interaction (π-π interactions) with the aromatic ring of p-cresyl
isovalerate, enhancing resolution for aromatic compounds.[9]

Polar Phases (e.g., Polyethylene Glycol - WAX; Cyanopropyl - DB-23, HP-88): These

phases are used when separating p-cresyl isovalerate from other polar compounds.[10]

WAX columns are highly polar and offer different selectivity.[11] High-cyanopropyl phases

are particularly effective for separating esters and can resolve positional or geometric

isomers if present in the sample.[10][12] The Kovats Retention Index for p-cresyl
isovalerate on a polar Carbowax 20M column is 1898, indicating strong retention.[5]
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Workflow for GC Column Selection
The selection of an optimal GC column is a systematic process. The following workflow outlines

the key decision points for analyzing p-cresyl isovalerate.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Logical workflow for selecting and optimizing a GC column for analysis.

Q3: How do I choose the right column dimensions
(length, I.D., film thickness)?
A3: Column dimensions are critical for balancing resolution, analysis time, and sample

capacity.[8][13] For most applications involving p-cresyl isovalerate, a standard column of 30

m x 0.25 mm I.D. x 0.25 µm is a robust starting point.[13]

Table 2: Effect of GC Column Parameters on Separation
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Recommended Experimental Protocol
This section provides a detailed starting methodology for the GC-FID analysis of p-cresyl
isovalerate. This protocol should be optimized based on your specific instrumentation and

analytical requirements.

Table 3: Starting GC-FID Method Parameters
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Troubleshooting Guide
Encountering issues during GC analysis is common. This guide addresses specific problems

you might face when analyzing p-cresyl isovalerate.
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Q4: My p-cresyl isovalerate peak is tailing. What is the
cause and how can I fix it?
A4: Peak tailing is often caused by "active sites" in the GC system that interact undesirably with

the analyte.[14] The ester and aromatic functionalities of p-cresyl isovalerate can be

susceptible to these interactions.
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Caption: Troubleshooting decision tree for addressing peak tailing issues.

Table 4: Common GC Problems and Solutions for p-Cresyl Isovalerate Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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